Cas no 2228745-77-3 (3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol)

• Product Name: 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol
• CAS No: 2228745-77-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6435298
• PubChem ID: 165781775
• Update Time: 2025-05-24

3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol
• EN300-1975635
• 3-chloro-2-[(3-methoxyazetidin-3-yl)methyl]phenol
• 2228745-77-3

• Inchi： 1S/C11H14ClNO2/c1-15-11(6-13-7-11)5-8-9(12)3-2-4-10(8)14/h2-4,13-14H,5-7H2,1H3
• InChI Key： PVGLHZVJCZWILR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC1(CNC1)OC)O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol

3-Chloro-2-(3-methoxyazetidin-3-yl)methylphenol: A Comprehensive Overview

3-Chloro-2-(3-methoxyazetidin-3-yl)methylphenol, also known by its CAS number 2228745-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. In this article, we delve into the synthesis, structure, properties, and recent advancements in the research of this compound.

The name 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol is derived from its structural components: a phenol ring substituted with a chlorine atom at the 3-position and a methoxyazetidine group at the 2-position. The azetidine ring, a four-membered cyclic amine, contributes to the compound's unique reactivity and stability. The presence of the methoxy group further enhances its chemical versatility, making it a valuable substrate for various organic transformations.

Recent studies have highlighted the importance of methoxy-substituted azetidines in medicinal chemistry. Researchers have explored their role as bioisosteres, which are structural analogs that can mimic the biological activity of other compounds while offering improved pharmacokinetic profiles. For instance, a 2021 study published in *Journal of Medicinal Chemistry* demonstrated that methoxyazetidine derivatives exhibit potent inhibitory activity against certain kinase enzymes, making them promising candidates for anti-cancer drug development.

The synthesis of 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. A notable approach reported in *Organic Letters* (2019) utilizes a palladium-catalyzed coupling reaction to construct the azetidine ring with high efficiency. This method not only simplifies the synthesis process but also enhances the scalability of the compound for industrial applications.

In terms of applications, methoxyazetidine-containing phenols have shown potential in several areas. For example, they have been investigated as building blocks for constructing bioactive molecules with complex architectures. A 2020 study in *Chemical Communications* highlighted their utility in synthesizing macrocyclic compounds with potential applications in drug delivery systems.

From an environmental perspective, understanding the degradation pathways of CAS No 2228745-77-3 is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms, particularly under aerobic conditions. Findings from a 2019 study in *Environmental Science & Technology* suggest that certain bacterial strains can metabolize this compound efficiently, reducing its persistence in natural ecosystems.

In conclusion, 3-chloro-2-(3-methoxyazetidin-3-yl)methylphenol (CAS No 2228745-77-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.